Cas no 370073-65-7 (2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol)

• Product Name: 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol
• CAS No: 370073-65-7
• MF: C₁₂H₈FN₃O₂S
• MW: 277.274224281311
• CID: 5037713
• Update Time: 2025-05-25

2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol Chemical and Physical Properties

Names and Identifiers

• MLS000548646
• 2-(4-FLUOROPHENYLAMINO)THIAZOLO[4,5-B]PYRIDINE-5,7-DIOL
• STK683963
• SMR000172343
• 2-(4-Fluoro-phenylamino)-7-hydroxy-4H-thiazolo[4,5-b]pyridin-5-one
• 2-((4-Fluorophenyl)amino)thiazolo[4,5-b]pyridine-5,7-diol
• ChemDiv2_001755
• Oprea1_716749
• cid_757255
• BDBM34761
• HMS1373P17
• 2-(4-fluoroanilino)-5-hydroxy-4H-[1,3]thiazolo[4,5-b]pyridin-7-one
• 2-(4-fluoroanilino)-7-hydroxy[1,3]thiazolo[4,5-b]pyridin-5(4H)-one
• RSC000937
• STL324599
• A
• 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol

• Inchi： 1S/C12H8FN3O2S/c13-6-1-3-7(4-2-6)14-12-16-11-10(19-12)8(17)5-9(18)15-11/h1-5H,(H3,14,15,16,17,18)
• InChI Key： JBBNLKMLYZFWTN-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1C(=CC(N2)=O)O)NC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.1
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol

Introduction to 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol (CAS No. 370073-65-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol, identified by its CAS number 370073-65-7, represents a structurally intriguing molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic compound combines a thiazole core with a pyridine scaffold, further functionalized by an amino group linked to a 4-fluorophenyl moiety and dihydroxy substituents at the 5 and 7 positions. Such a structural configuration has garnered attention due to its ability to interact with biological targets in novel ways, making it a promising candidate for drug discovery and mechanistic studies.

The fluorophenylamino moiety is particularly noteworthy, as fluorine substitution in aromatic rings often enhances metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceutical agents. In recent years, the incorporation of fluorinated aromatic groups into bioactive molecules has been extensively explored, leading to several FDA-approved drugs that leverage fluorine's electronic and steric effects. The presence of this group in 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol suggests that it may exhibit similar advantages, potentially improving its suitability for therapeutic applications.

The thiazolo[4,5-B]pyridine core is another key feature of this compound. This bicyclic system is known for its versatility in medicinal chemistry due to its ability to mimic the binding pockets of various biological targets. For instance, thiazole-pyridine derivatives have been reported as kinase inhibitors, DNA intercalators, and antimicrobial agents. The unique conformational flexibility offered by the fused ring system allows for optimal interactions with protein or nucleic acid receptors, which is critical for drug efficacy. Moreover, the dihydroxy substituents at the 5 and 7 positions may serve as hydrogen bonding partners or hydrophobic anchors, further modulating the compound's binding properties.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such heterocyclic compounds with high precision. Studies using molecular docking simulations have indicated that 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol could interact with enzymes involved in cancer pathways or inflammatory responses. For example, preliminary virtual screening studies suggest that this molecule may disrupt the activity of tyrosine kinases, which are overexpressed in many tumor types. Such findings align with the growing interest in developing small-molecule inhibitors that target aberrant signaling pathways in diseases like oncology.

In addition to its potential as an enzyme inhibitor, the compound's structural features also make it an attractive scaffold for developing probes in chemical biology research. The combination of a fluorescent aromatic group (fluorophenyl) and hydrophilic dihydroxy substituents could enable applications in live-cell imaging or biomarker detection assays. Researchers are exploring how modifications to this core structure might enhance its utility as a tool compound for studying protein-protein interactions or metabolic pathways relevant to neurological disorders.

The synthesis of 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol presents an interesting challenge due to the complexity of its heterocyclic system. However, modern synthetic methodologies have made significant strides in constructing such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations have been employed to build the thiazolo[4,5-B]pyridine core. Furthermore, protecting group strategies have been refined to ensure regioselective functionalization at multiple sites without compromising yield or purity.

Evaluation of this compound's pharmacological properties has begun in academic laboratories worldwide. Initial pharmacokinetic studies indicate that it exhibits reasonable solubility and stability under physiological conditions, suggesting promise for further development. Additionally, preclinical toxicity assessments are underway to assess its safety profile before moving into more advanced stages of drug discovery. Collaborative efforts between synthetic chemists and biologists are crucial in optimizing this molecule for therapeutic use by iteratively refining its structure based on experimental data.

The broader significance of compounds like 2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol lies in their ability to bridge fundamental chemical biology research with applied medicinal chemistry initiatives. As our understanding of disease mechanisms evolves through genomics and proteomics technologies, there is an increasing demand for structurally diverse molecules that can modulate biological processes selectively. This compound exemplifies how innovative molecular design can yield candidates with tailored properties for addressing unmet medical needs.

Looking ahead,2-(4-Fluorophenylamino)thiazolo[4,5-B]pyridine-5,7-diol (CAS No. 370073-65-7) is poised to play a pivotal role in several research fronts within chemical biology and drug discovery fields. Its unique structural attributes offer opportunities not only for developing novel therapeutics but also for creating advanced biochemical tools that aid our understanding of complex biological systems at molecular levels—underscoring its value as both an academic research subject and a potential lead compound toward future medications.